Cas no 50993-62-9 (3-Thiomorpholinone, 2-(4-chlorophenyl)-)

• Product Name: 3-Thiomorpholinone, 2-(4-chlorophenyl)-
• CAS No: 50993-62-9
• MF: C₁₀H₁₀ClNOS
• MW: 227.710500240326
• CID: 1570500
• Update Time: 2024-08-24

3-Thiomorpholinone, 2-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinone, 2-(4-chlorophenyl)-

• Inchi： 1S/C10H10ClNOS/c11-8-3-1-7(2-4-8)9-10(13)12-5-6-14-9/h1-4,9H,5-6H2,(H,12,13)
• InChI Key： FRRFWPTXLKLQRF-UHFFFAOYSA-N
• SMILES： N1CCSC(C2=CC=C(Cl)C=C2)C1=O

Computed Properties

• Exact Mass: 227.0173

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Boiling Point: 457.2±45.0 °C(Predicted)
• PSA: 29.1
• pka: 13.66±0.40(Predicted)